Cas no 84-31-1 (Quininone)
Quininone structure
Product Name:Quininone
CAS No:84-31-1
MF:C20H22N2O2
MW:322.400885105133
CID:727073
PubChem ID:10969332
Update Time:2025-04-19
Quininone Chemical and Physical Properties
Names and Identifiers
-
- Quininone
- (8α)-6\'-Methoxycinchonan-9-one
- (8α)-6'-Methoxycinchonan-9-one
- Cinchonan-9-one,6'-methoxy-, (8a)-
- Quininoe
- QUININONE, USP STANDARD
- (6-Methoxy-4-quinolyl)(5-vinyl-1-azabicyclo[2.2.2]oct-2-yl)methanone
- 6'-methoxy-cinchonan-9-one
- Cinchonan-9-one,6'-methoxy-,(8alpha)
- Quinidinone
- NSC 15307
- EINECS 201-524-4
- [(2S,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methanone
- Cinchonan-9-one, 6'-methoxy-, (8alpha)-
- Cinchonan-9-one, 6'-methoxy-, (8.alpha.)-
- 84-31-1
- UNII-956671AJG7
- ICQ-15
- SCHEMBL2894266
- QUININONE [USP-RS]
- Q27271744
- 956671AJG7
- NS00041022
- (8alpha)-6'-Methoxycinchonan-9-one
- QUININONE (50 MG)
- DTXSID70871567
- QUININONE [MI]
- NSC-15307
- DTXSID40274485
- G78066
- (8a)-6'-Methoxycinchonan-9-one; Quininone (7CI,8CI); ICQ 15
- Quininone, (8alpha)-isomer
- DTXCID10225964
- 6'-Methoxycinchonan-9-one
- QUININONE (USP-RS)
-
- Inchi: 1S/C20H22N2O2/c1-3-13-12-22-9-7-14(13)10-19(22)20(23)16-6-8-21-18-5-4-15(24-2)11-17(16)18/h3-6,8,11,13-14,19H,1,7,9-10,12H2,2H3/t13-,14-,19-/m0/s1
- InChI Key: SRFCUPVBYYAMIL-NJSLBKSFSA-N
- SMILES: O=C(C1C=CN=C2C=CC(=CC=12)OC)[C@@H]1C[C@@H]2CCN1C[C@@H]2C=C
Computed Properties
- Exact Mass: 322.16800
- Monoisotopic Mass: 322.168
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 494
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.4A^2
- XLogP3: 3.4
Experimental Properties
- Density: 1.1478 (rough estimate)
- Melting Point: 108° (rapid heating)
- Boiling Point: 461.02°C (rough estimate)
- Flash Point: 242.8±28.7 °C
- Refractive Index: 1.5700 (estimate)
- Solubility: Chloroform (Slightly), Ethanol (Slightly), Methanol (Slightly)
- PSA: 42.43000
- LogP: 3.26040
- Specific Rotation: D20 +76° (c = 2 in alcohol)
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
Quininone Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Refrigerator
Quininone Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Quininone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | Q694400-100mg |
Quininone |
84-31-1 | 100mg |
$ 159.00 | 2023-09-06 | ||
| TRC | Q694400-250mg |
Quininone |
84-31-1 | 250mg |
$ 270.00 | 2023-09-06 | ||
| TRC | Q694400-2.5g |
Quininone |
84-31-1 | 2.5g |
$ 2369.00 | 2023-09-06 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-476983-250mg |
Quininone, |
84-31-1 | 250mg |
¥1993.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-476983A-2.5g |
Quininone, |
84-31-1 | 2.5g |
¥22563.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-476983-250 mg |
Quininone, |
84-31-1 | 250MG |
¥1,993.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-476983A-2.5 g |
Quininone, |
84-31-1 | 2.5 g |
¥22,563.00 | 2023-07-10 | ||
| Key Organics Ltd | AY-0036-1mg |
Quininone |
84-31-1 | >97% | 1mg |
£36.00 | 2025-02-08 | |
| Key Organics Ltd | AY-0036-5mg |
Quininone |
84-31-1 | >97% | 5mg |
£42.00 | 2025-02-08 | |
| Key Organics Ltd | AY-0036-100mg |
Quininone |
84-31-1 | >97% | 100mg |
£116.00 | 2025-02-08 |
Quininone Related Literature
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
84-31-1 (Quininone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk